2-(Biphenyl-4-yl)-5-phenylthiazole

• Molecular Formula: C21H15NS
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 5-phenyl-2-(4-phenylphenyl)-1,3-thiazole
• InChI: InChI=1S/C21H15NS/c1-3-7-16(8-4-1)17-11-13-19(14-12-17)21-22-15-20(23-21)18-9-5-2-6-10-18/h1-15H
• InChI Key: KFSFOYXSNDRKHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=NC=C(S3)C4=CC=CC=C4

Description

2-(Biphenyl-4-yl)-5-phenylthiazole is a useful research compound. Its molecular formula is C21H15NS and its molecular weight is 313.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound of the title was prepared in a similar way to example 3 from 2-(biphenyl-4-yl)-5-bromothiazole (311 mg, 0.98 mmol) and phenylboronic acid (955 mg, 1.27 mmol) for 4 h at 100° C. Flash chromatography of the residue on silica gel (SiO2, hexane:ethyl acetate, 8:2) afforded 300 mg of 2-(biphenyl-4-yl)-5-phenylthiazole as a white solid (98% yield). EM (IE): m/z (%): 313; (M+, 100). HRMS (ESI): (M+H)+: calculated for C21H15NS: 314.0925. found: 314.0995.